Fiber-shaped sodium dual-ion batteries (FSDIBs) have attracted considerable attention in wearable electronics because of their low cost and natural abundance and intrinsic flexibility, as well as high working voltage and energy density. Thus, exploration of an electrode material with good flexibility and more accommodative spaces for the reversible shuttle of large anions and Na+ cations is quite necessary but challenging. Herein, Bi nanoparticles anchored on a carbon nanotube fiber are homogeneously fabricated and used as anodes to assemble FSDIBs with carbon fiber-coated polytriphenylamine cathodes. A series of in situ/ex situ characterizations are conducted to investigate the corresponding battery reaction mechanism of anodes, revealing a reversible reaction process of mixed insertion-alloying behavior. Owing to excellent electrochemical properties and electrode match, the FSDIBs show ultralong cycle stability for 5000 cycles at 5 A g−1 and remarkable rate capability ranging from 2.5 to 20 A g−1. Moreover, the FSDIBs also show good flexibility under different bending deformations. This work paves the way for development of flexible energy storage devices for wearable devices.

Recycling lithium-ion batteries (LIBs) is fundamental for resource recovery, reducing energy consumption, decreasing emissions, and minimizing environmental risks. The inherited properties of materials and design are not commonly attributed to the complexity of recycling LIBs and their effects on the recycling process. The state-of-the-art battery recycling methodology consequently suffers from poor recycling efficiency and high consumption from issues with the cathode and the binder material. As a feasibility study, high-energy-density cathode material LiFeMnPO4 with a water-soluble polyacrylic acid (PAA) binder is extracted with dilute hydrochloric acid at room temperature under oxidant-free conditions. The cathode is wholly leached with high purity and is suitable for reuse. The cathode is easily separated from its constituent materials and reduces material and energy consumption during recycling by 20% and 7%, respectively. This strategy is utilized to fabricate recyclable-oriented LiFeMnPO4/graphite LIBs with a PAA binder and carbon paper current collector. Finally, the limitation of the solubility of the binder is discussed in terms of recycling. This research hopefully provides guidance for recycling-oriented design for the circular economy of the LIB industry.

By increasing technical demand for long-lasting and safer batteries against thermal explosion, garnet-type cubic phase Li7La3Zr2O12 (LLZO) is a promising solid electrolyte as a next-generation advanced battery. In this work, we studied Al and Nb co-doped Li6.25–yAl0.25La3Zr2–yNbyO12 (0 ≤ y ≤ 0.30) electrolytes prepared using a modified sol–gel method. X-ray diffraction and electrochemical analyses probed the synergistic effect of Al and Nb simultaneous substitution on the microstructure and ionic conductivity. In conclusion, an optimal amount of Al and Nb enhances densification and ionic conductivity, and then Li6Al0.25La3Zr1.75Nb0.25O12 achieves the highest relative density of 94% and total ionic conductivity of 5.41 × 104 S cm−1 at 30°C.

Back Cover: In article number BTE2.20230010, Ho Won Jang and co-workers have represented the movement of Li ions and the flow of electrons, illustrating their respective pathways within the battery's internal structure and connecting wires. The battery depicted in the lower center highlights the important components discussed in our manuscript, including the crystalline solid-state cathode, electrolyte, and anode. Furthermore, we have included an image illustrating the application of this battery's electrical energy in powering an electric vehicle, along with an additional depiction of the charging process.

Metal-organic frameworks (MOFs) integrate several advantages such as adjustable pore sizes, large specific surface areas, controllable geometrical morphology, and feasible surface modification. Benefiting from these appealing merits, MOFs have recently been extensively explored in the field of advanced secondary batteries. However, a systematic summarization of the specific functional units that these materials can act as in batteries as well as their related design strategies to underline their functions has not been perceived to date. Motivated by this point, this review dedicates to the elucidation of diverse functions of MOFs for batteries, which involve the electrodes, separators, interface modifiers, and electrolytes. Particularly, the main engineering strategies based on the physical and chemical features to enable their enhanced performance have been highlighted for the individual functions. In addition, perspectives and possible research questions in the future development of these materials have also been outlined. This review captures such progress ranging from fundamental understanding and optimized protocols to multidirectional applications of MOF-based materials in advanced secondary batteries.

Back Cover: In article number BTE2.20220032, Wenbo Liu and co-workers develop a simple and effective strategy to achieve PANI-modified freestanding 3D dendritic hierarchical porous Cu-Sn nanocomposites, which shows ultrahigh areal capacity and good cycling stability as additive-free thick anodes for LIBs. The Sn content and areal capacity can be tuned easily by changing the dealloying time of initial alloy for 3D tin-based thick anodes with adjustable capacities toward high-performance LIBs.

Back Cover: In article number BTE2.20220049, Zhihong Liu and co-workers have shown that A polyvinylene carbonate based quasi solid-state composite polymer electrolyte with high ionic conductivity is demonstrated for lithium-ion battery. Multiple function of SN induced the rapid transference of lithium ion in quasi solid-state composite polymer electrolyte.

Front Cover: In article number BTE2.20230002, Xiangming He and co-workers have shown the unique intrinsic hierarchical covalent organic framework is explored as a promising cathode material for lithium-sulfur batteries, in which the polarized sites show great potential to confine the polysulfides and accelerate lithium ions transport.

To follow up on the performance of lithium-ion batteries (LIBs), transition metal sulfides (TMSs) have been developed as promising carbon alternatives for sodium-ion batteries (SIBs). Although attractive, it is still a great challenge to fulfill their capacity utilization with high cycling performance. Herein, a nanoemulsion-directed method has been developed to control the spherical arrangement of ZnS@C units with both penetrating macropores from the center to the surface and inner mesopores distributed among the bulks. With respect to ion diffusion, the penetrating macropores could serve as the built-in ion-buffer reservoirs to keep a steady flow of electrolyte, while the inner mesopores facilitate the ion diffusion across the whole bulks. In terms of stability, the radical porous structure could work as self-supported vertical bones to accommodate the volume change from both lateral and vertical sides. Besides, the localized carbon distributed among the ZnS nanoparticles not only acts as binding agents to join the numerous ZnS nanoparticles but also endows the radical bones with effective electron transmission capability. As a proof of concept, such hydrangea-like ZnS@C nanospheres deliver sodium storage performance with high-rate and long-cycling capability. This nanoemulsion-directed approach is anticipated for other TMSs with penetrating pores for post-lithium-ion batteries applications.

To build an environment-friendly energy-based society, it is important to develop stable and high-performance batteries as an energy storage system. However, there are still unresolved challenges associated with safety issues, slow kinetics, and lifetime. To overcome these problems, it is essential to understand the battery systems including cathode, electrolyte, and anode. Using a well-controlled material system such as epitaxial films, textured films, and single crystals can be a powerful strategy to investigate the relationship between microstructural and electrochemical properties. In this review, we discuss the need for research with well-controlled materials system and recent progress in the well-controlled cathode, solid-state-electrolyte, and anode materials for Li-ion batteries. Enhanced stability and electrochemical performance due to the facilitation of prolonged and endured Li-ion transport in facet-controlled battery materials are highlighted. Finally, the challenges and future directions utilizing the well-controlled battery system for high-performance battery are proposed.